Cas no 1361737-45-2 (5-(Difluoromethyl)-2,3,4-triaminopyridine)

• Product Name: 5-(Difluoromethyl)-2,3,4-triaminopyridine
• CAS No: 1361737-45-2
• MF: C₆H₈F₂N₄
• MW: 174.151327133179
• CID: 4928595
• Update Time: 2025-05-21

5-(Difluoromethyl)-2,3,4-triaminopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3,4-triaminopyridine

• Inchi： 1S/C6H8F2N4/c7-5(8)2-1-12-6(11)4(10)3(2)9/h1,5H,10H2,(H4,9,11,12)
• InChI Key： GKBOVVPIATZACZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1N)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: -0.2
• Topological Polar Surface Area: 91

Additional information on 5-(Difluoromethyl)-2,3,4-triaminopyridine

5-(Difluoromethyl)-2,3,4-Triaminopyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2,3,4-triaminopyridine (CAS No. 1361737-45-2) is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes a difluoromethyl group at the 5-position and three amino groups at the 2-, 3-, and 4-positions of the pyridine ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2,3,4-triaminopyridine in drug discovery and materials science. Its structure allows for versatile reactivity, enabling it to act as a building block in the synthesis of complex molecules. For instance, researchers have explored its use as an intermediate in the development of novel pharmaceutical agents targeting specific biological pathways. The presence of multiple amino groups provides opportunities for hydrogen bonding and coordination chemistry, which are critical in drug design.

In addition to its role in drug discovery, 5-(Difluoromethyl)-2,3,4-triaminopyridine has shown promise in materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and as a ligand in metal-organic frameworks (MOFs). Recent advancements in MOF technology have demonstrated the potential of this compound to enhance the performance of gas storage systems and catalytic processes.

The synthesis of 5-(Difluoromethyl)-2,3,4-triaminopyridine involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These methods often involve nucleophilic substitution reactions and subsequent functionalization steps to introduce the difluoromethyl group at the desired position on the pyridine ring.

One of the most intriguing aspects of 5-(Difluoromethyl)-2,3,4-triaminopyridine is its reactivity under various chemical conditions. Studies have shown that the compound exhibits selective reactivity towards electrophilic substitution reactions due to the electron-donating nature of its amino groups. This property makes it an ideal candidate for exploring novel chemical transformations and developing new synthetic pathways.

Furthermore, recent research has focused on understanding the environmental impact and safety profile of 5-(Difluoromethyl)-2,3,4-triaminopyridine. While preliminary data suggest that it is not inherently hazardous under normal handling conditions, further studies are required to fully characterize its behavior in different environmental settings. Regulatory bodies are closely monitoring its use to ensure compliance with safety standards.

In conclusion, 5-(Difluoromethyl)-2,3,4-triaminopyridine (CAS No. 1361737-45-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.